Desethyl Sildenafil Desethyl Sildenafil
Brand Name: Vulcanchem
CAS No.: 139755-91-2
VCID: VC0120388
InChI: InChI=1S/C20H26N6O4S/c1-4-5-15-17-18(25(3)23-15)20(28)22-19(21-17)14-12-13(6-7-16(14)27)31(29,30)26-10-8-24(2)9-11-26/h6-7,12,21H,4-5,8-11H2,1-3H3,(H,22,28)/b19-14+
SMILES: CCCC1=NN(C2=C1NC(=C3C=C(C=CC3=O)S(=O)(=O)N4CCN(CC4)C)NC2=O)C
Molecular Formula: C20H26N6O4S
Molecular Weight: 446.5 g/mol

Desethyl Sildenafil

CAS No.: 139755-91-2

Reference Standards

VCID: VC0120388

Molecular Formula: C20H26N6O4S

Molecular Weight: 446.5 g/mol

Desethyl Sildenafil - 139755-91-2

CAS No. 139755-91-2
Product Name Desethyl Sildenafil
Molecular Formula C20H26N6O4S
Molecular Weight 446.5 g/mol
IUPAC Name (5E)-1-methyl-5-[3-(4-methylpiperazin-1-yl)sulfonyl-6-oxocyclohexa-2,4-dien-1-ylidene]-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
Standard InChI InChI=1S/C20H26N6O4S/c1-4-5-15-17-18(25(3)23-15)20(28)22-19(21-17)14-12-13(6-7-16(14)27)31(29,30)26-10-8-24(2)9-11-26/h6-7,12,21H,4-5,8-11H2,1-3H3,(H,22,28)/b19-14+
Standard InChIKey KAEICQYZBAMCKD-XMHGGMMESA-N
Isomeric SMILES CCCC1=NN(C2=C1N/C(=C\3/C=C(C=CC3=O)S(=O)(=O)N4CCN(CC4)C)/NC2=O)C
SMILES CCCC1=NN(C2=C1NC(=C3C=C(C=CC3=O)S(=O)(=O)N4CCN(CC4)C)NC2=O)C
Canonical SMILES CCCC1=NN(C2=C1NC(=C3C=C(C=CC3=O)S(=O)(=O)N4CCN(CC4)C)NC2=O)C
Synonyms 5-[2-Hydroxy-5-(4-methylpiperazinylsulphonyl)phenyl]1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyramidin-7-one; 5-[2-Hydroxy-5-[[4-(methyl)-1-piperazinyl]sulfonyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one;
PubChem Compound 21250748
Last Modified Nov 14 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator